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Compound of Interest

Compound Name: Bulan

Cat. No.: B089627

Introduction

Carbamazepine is a widely used anticonvulsant and mood-stabilizing drug. Due to its high
consumption and persistence in wastewater treatment processes, it is frequently detected in
various environmental compartments, including soil, through the application of biosolids or
irrigation with treated wastewater. Its presence in soil raises concerns about potential uptake by
crops and the long-term effects on soil ecosystems. This application note provides a detailed
protocol for the extraction and quantification of carbamazepine in soil samples using Liquid
Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective
analytical technique.

Principle

This method involves the extraction of carbamazepine from soil samples using an accelerated
solvent extraction (ASE) technique, followed by solid-phase extraction (SPE) for sample clean-
up and concentration. The final extract is then analyzed by LC-MS/MS in positive electrospray
ionization (ESI) mode. Quantification is achieved using an internal standard method.

Experimental Protocols
Soil Sample Collection and Preparation

e 1.1. Sample Collection: Collect composite soil samples from the area of interest at a depth of
0-15 cm.
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» 1.2. Sample Storage: Transport the samples to the laboratory in cooled containers and store
them at -20°C until analysis.

e 1.3. Sample Pre-treatment:

o

Thaw the soil samples at room temperature.

[¢]

Air-dry the soil in a well-ventilated area, shielded from direct sunlight.

[e]

Once dried, gently disaggregate the soil using a mortar and pestle.

o

Sieve the soil through a 2 mm mesh to remove stones and large debris.

o

Homogenize the sieved soil thoroughly.

Extraction: Accelerated Solvent Extraction (ASE)

e 2.1. ASE Cell Preparation:
o Place a glass fiber filter at the bottom of a 22 mL stainless steel extraction cell.

o Add 10 g of the homogenized soil sample, mixed with 1 g of diatomaceous earth, into the
cell.

o Place another glass fiber filter on top of the sample.
e 2.2. ASE Parameters:

o Solvent: Methanol/Water (70:30, v/v)

o Pressure: 1500 psi

o Temperature: 100°C

o Static Time: 10 min

o Cycles: 2

o Flush Volume: 60%
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o Purge Time: 120 s
o 2.3. Extract Collection: Collect the extract in a glass vial.

Clean-up: Solid-Phase Extraction (SPE)

e 3.1. SPE Cartridge Conditioning:

o Condition an Oasis HLB (60 mg, 3 mL) SPE cartridge by passing 3 mL of methanol
followed by 3 mL of deionized water.

3.2. Sample Loading:

o Dilute the ASE extract with deionized water to a final methanol concentration of <10%.

o Load the diluted extract onto the conditioned SPE cartridge at a flow rate of approximately
1 mL/min.

3.3. Washing:
o Wash the cartridge with 3 mL of deionized water to remove interfering substances.

3.4. Elution:

o Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

o Elute the analyte with 5 mL of methanol into a clean collection tube.

3.5. Evaporation and Reconstitution:
o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in 1 mL of the mobile phase (90:10 water:acetonitrile with 0.1%
formic acid).

o Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
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e 4.1. Liquid Chromatography (LC) Conditions:
o Column: C18 column (e.g., 2.1 mm x 100 mm, 2.6 pm)
o Mobile Phase A: Water with 0.1% formic acid
o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Gradient: Start with 10% B, increase to 90% B over 8 minutes, hold for 2 minutes, then
return to initial conditions.

o Flow Rate: 0.3 mL/min

o Injection Volume: 10 pL

[¢]

Column Temperature: 40°C

e 4.2. Mass Spectrometry (MS/MS) Conditions:

[e]

lonization Mode: Positive Electrospray lonization (ESI+)
o Capillary Voltage: 3.5 kV

o Source Temperature: 150°C

o Desolvation Temperature: 400°C

o Gas Flow (Desolvation): 800 L/hr

o Collision Gas: Argon

o MRM Transitions: (See Table 1)

Data Presentation

Table 1: MRM Transitions and MS/MS Parameters for Carbamazepine and Internal Standard
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Precursor Product lon Dwell Time Cone Collision
Compound

lon (m/z) (m/z) (s) Voltage (V) Energy (eV)
Carbamazepi
ne 237.1 194.1 0.1 30 20
(Quantifier)
Carbamazepi

N 237.1 179.1 0.1 30 25

ne (Qualifier)
Carbamazepi

247.1 204.1 0.1 30 20
ne-d10 (IS)

Table 2: Method Performance Data

Parameter Result
Limit of Detection (LOD) 0.1 ng/g
Limit of Quantification (LOQ) 0.3 ng/g

Recovery (at 10 ng/g)

92% (RSD: 6%)

Precision (RSD, n=6)

< 8%

Linearity (r?)

>0.99

Visualizations
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¢ To cite this document: BenchChem. [Application Note: Detection of Carbamazepine in Soil
Using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b089627#analytical-methods-for-detecting-bulan-in-
soil]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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